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Compound of Interest

Compound Name: Dipropyl pyridine-2,3-dicarboxylate

CAS No.: 63597-05-7

Cat. No.: B14488942

Get Quote

Introduction Dipropyl pyridine-2,3-dicarboxylate (CAS: 63597-05-7), commonly referred to

as quinolinic acid dipropyl ester, is an essential intermediate in pharmaceutical synthesis and

agrochemical development[1]. Because it is a lipophilic ester derivative of quinolinic acid, it

presents specific handling and disposal challenges that require strict adherence to laboratory

safety protocols to prevent environmental contamination and personnel exposure.

Chemical Profile & Hazard Causality
Understanding the molecular behavior of dipropyl pyridine-2,3-dicarboxylate is critical for

designing safe handling workflows. The parent compound, pyridine-2,3-dicarboxylic acid, is a

known irritant to the skin, eyes, and respiratory tract[2][3]. The esterification with propyl groups

increases the molecule's lipophilicity, which can enhance dermal penetration and retention

compared to the free acid.

Table 1: Physicochemical and Hazard Summary
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Property / Hazard Value / Description
Causality / Operational
Implication

CAS Number 63597-05-7
Unique identifier for tracking

and SDS alignment[1].

Molecular Formula C13H17NO4

Contains a pyridine nitrogen;

combustion yields toxic NOx

gases[3].

Molecular Weight 251.28 g/mol

Moderate size; low volatility at

room temperature reduces

vapor risk[1].

Primary Hazards Skin/Eye/Respiratory Irritant

Pyridine ring and ester

moieties interact with mucosal

membranes, causing

inflammation[3][4].

Environmental Mobile in water systems

Ester hydrolysis can release

quinolinic acid into aquatic

environments, necessitating

strict waste segregation[5].

Standard Operating Procedure (SOP): Safe Handling
Why this matters: The compound's potential to cause chemical conjunctivitis and respiratory

irritation necessitates strict engineering controls to prevent aerosolization and direct contact[4].

Step-by-Step Handling Protocol:

Preparation: Verify that the chemical fume hood is functioning correctly (face velocity 80-120

fpm). Equip standard Personal Protective Equipment (PPE): Nitrile gloves (minimum 0.11

mm thickness for splash protection), chemical safety goggles, and a lab coat[2][6].

Dispensing: Weigh the solid or transfer the liquid strictly within the fume hood to minimize

dust generation or aerosolization[2].
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Reaction Integration: When utilizing the compound in high-temperature synthesis, ensure the

reaction vessel is vented through a scrubber system. Thermal decomposition of pyridine

derivatives releases toxic carbon oxides and nitrogen oxides (NOx)[3].

Decontamination: Wipe down spatulas, balances, and hood surfaces with a compatible

solvent (e.g., ethanol or isopropanol), followed by water. Collect all wipes as hazardous solid

waste.

Proper Disposal Procedures
Why this matters: Dipropyl pyridine-2,3-dicarboxylate must never be discharged into

municipal wastewater. Its pyridine core resists standard biological degradation in municipal

water treatment plants, and its hydrolysis product can accumulate in the environment[5].

Complete destruction requires high-temperature incineration.

Step-by-Step Disposal Protocol:

Segregation: Classify the material as "Non-Halogenated Organic Waste" (unless it has been

mixed with halogenated solvents during a reaction).

Liquid Waste Collection: Collect any solvent mixtures containing the ester in a chemically

compatible, clearly labeled High-Density Polyethylene (HDPE) waste carboy. Do not mix with

strong oxidizers or strong acids to prevent exothermic hydrolysis.

Solid Waste Collection: Place contaminated consumables (weigh boats, pipette tips, gloves)

into a designated solid hazardous waste bin lined with a heavy-duty poly bag.

Labeling: Label containers explicitly with "Hazardous Waste: Contains Dipropyl Pyridine-
2,3-Dicarboxylate and [Solvent Name]". Include the accumulation start date.

Final Disposal: Transfer to an EPA-approved (or local equivalent) hazardous waste disposal

facility. The required destruction method is high-temperature incineration equipped with a

flue gas scrubber to neutralize NOx emissions generated during combustion[3][6].
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Waste Generation:
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Caption: Segregation and disposal workflow for dipropyl pyridine-2,3-dicarboxylate waste

streams.

Emergency Spill Response Plan
Why this matters: Immediate containment prevents environmental mobility and drastically

reduces inhalation and dermal exposure risks for laboratory personnel[4][5].
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Step-by-Step Spill Protocol:

Evacuate & Assess: Clear personnel from the immediate area. Verify that the spill does not

pose an immediate fire hazard (flash point is dependent on the solvent it may be dissolved

in).

PPE Upgrade: Don heavy-duty nitrile or butyl gloves, chemical splash goggles, and a

respirator (N95 or P100) if significant dust or aerosol is present[2].

Containment:

For Solids: Gently sweep up the material using a spark-proof dustpan and brush. Avoid dry

sweeping; lightly moisten the solid with water to minimize dust generation[2].

For Liquids: Surround the spill with an inert absorbent material (e.g., vermiculite, sand, or

commercial spill pads). Do not use combustible materials like sawdust.

Collection: Transfer the absorbed material or swept solid into a sealable, leak-proof

hazardous waste container.

Decontamination: Wash the spill area thoroughly with soap and water, as the compound is

water-soluble over time and residual ester can cause contact irritation[2][5]. Collect the wash

water as hazardous waste.
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Caption: Step-by-step emergency spill response and decontamination procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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